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Compound of Interest

Compound Name:
trans-4'-Propyl-(1,1'-

bicyclohexyl)-4-carboxylic Acid

Cat. No.: B132326 Get Quote

Technical Guide: trans-4'-Propyl-(1,1'-
bicyclohexyl)-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid, a key intermediate in the synthesis of

liquid crystal materials and bihexyl derivatives.[1][2] This document is intended to serve as a

foundational resource for professionals engaged in materials science and synthetic chemistry.

Core Molecular Information
trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid is an organic compound notable for its

bicyclohexyl core structure, which imparts significant rigidity.[2] This structural feature is crucial

for its application in the development of liquid crystal display materials, where it contributes to

thermal stability and optical anisotropy.[2]

Physicochemical Data
The fundamental molecular and physical properties of trans-4'-Propyl-(1,1'-bicyclohexyl)-4-
carboxylic acid are summarized in the table below.
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Property Value Source

Molecular Formula C₁₆H₂₈O₂ [1][3][4][5][6]

Molecular Weight 252.39 g/mol [1][3][4][5]

CAS Number 65355-32-0 [1][3][4][6]

IUPAC Name

4-(4-

propylcyclohexyl)cyclohexane-

1-carboxylic acid

[5]

Canonical SMILES
CCCC1CCC(CC1)C2CCC(CC

2)C(=O)O
[5]

Melting Point 200 °C [3]

Boiling Point (Predicted) 370.9 ± 10.0 °C [3]

Density (Predicted) 0.998 ± 0.06 g/cm³ [3]

pKa (Predicted) 4.90 ± 0.10 [3]

Experimental Characterization Workflow
While specific experimental protocols for this compound are not extensively detailed in publicly

accessible literature, a standard workflow for the characterization of a novel or synthesized

batch of trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid would typically involve a series

of analytical techniques to confirm its identity, purity, and structural integrity. Spectroscopic data

such as ¹H NMR, ¹³C NMR, and mass spectrometry are available through specialized chemical

data providers.[7]

The following diagram illustrates a generalized workflow for the chemical characterization of

this compound.
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Figure 1: Generalized Workflow for Chemical Characterization
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Figure 1: Generalized Workflow for Chemical Characterization

Applications and Further Research
The primary application of trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid is as an

intermediate in the synthesis of liquid crystal materials.[2][6] Its rigid bicyclohexyl structure is a

desirable characteristic for creating liquid crystals with high thermal stability and specific optical

properties, which are essential for advanced display technologies.[2] It is also used in the

preparation of other bihexyl derivatives.[1]
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Further research into this compound could explore its potential in other areas of materials

science or investigate its biological properties, of which little is currently known. Professionals

in drug development may find its rigid, non-aromatic scaffold an interesting starting point for the

design of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

